Cas no 255882-72-5 (O1-tert-butyl O2-methyl azetidine-1,2-dicarboxylate)

• Product Name: O1-tert-butyl O2-methyl azetidine-1,2-dicarboxylate
• CAS No: 255882-72-5
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• MDL: MFCD06657099
• CID: 246825
• PubChem ID: 14821735
• Update Time: 2025-06-27

O1-tert-butyl O2-methyl azetidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-Boc-azetidine-2-carboxylate
• (S)-1-tert-butyl 2-methyl azetidine-1,2-dicarboxylate
• 1,2-Azetidinedicarboxylicacid, 1-(1,1-dimethylethyl) 2-methyl ester
• 1-Boc-azetidine-2-carboxylic acid methyl ester
• Azetidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-methyl ester
• METHYL N-BOC-AZETIDINE-2-CARBOXYLATE
• O1-tert-Butyl O2-methyl azetidine-1,2-dicarboxylate
• 1-tert-butyl 2-methyl azetidine-1,2-dicarboxylate
• ACMC-20dpw3
• AG-E-78651
• azetidine-1,2-dicarboxylic acid 1-t-butyl ester 2-methy
• methyl N-tert-butyloxycarbonylazetidin-2-yl-carboxylate
• N-(tert-butyloxycarbonyl)-azetidine-2(S)-carboxylic acid,methyl ester
• PubChem23979
• 1,2-Azetidinedicarboxylic acid, 1-(1,1-dimethylethyl) 2-methyl ester
• 1-Boc-azetidine-2-carboxylicacidmethylester
• Jsp005066
• FGWUDHZVEBFG
• FT-0684949
• J-523813
• 1,3,7-TRIMETHYLURICACID
• SY004663
• 1-O-tert-butyl 2-O-methyl azetidine-1,2-dicarboxylate
• SY098649
• SCHEMBL443655
• MFCD11042210
• DTXSID60564416
• Methyl (R)-1-Boc-azetidine-2-carboxylate
• Azetidine-1,2-dicarboxylic acid 1-tert-butyl 2-methyl ester
• AC-2632
• SB21705
• 255882-72-5
• EN300-342035
• GS-3847
• PB26601
• FT-0771398
• Methyl1-Boc-azetidine-2-carboxylate
• AKOS015901134
• Methyl 1-N-Boc-2-Azetidinecarboxylate
• FT-0771834
• FGWUDHZVEBFGKS-UHFFFAOYSA-N
• Methyl (S)-N-Boc-Azetidine-2-carboxylate
• A5148
• Azetidine-1,2-dicarboxylic acid 1-t-butyl ester 2-methyl ester
• PB22204
• MFCD06657099
• CS-B0648
• AMY4424
• methyl N-tert-butyloxycarbonylazetidin-2-yl carboxylate
• SY002345
• DB-062429
• O1-tert-butyl O2-methyl (2S)-azetidine-1,2-dicarboxylate
• O1-tert-butyl O2-Methyl (2R)-azetidine-1,2-dicarboxylate
• DB-011815
• DB-018482
• O1-tert-butyl O2-methyl azetidine-1,2-dicarboxylate

• MDL： MFCD06657099
• Inchi： 1S/C10H17NO4/c1-10(2,3)15-9(13)11-6-5-7(11)8(12)14-4/h7H,5-6H2,1-4H3
• InChI Key： FGWUDHZVEBFGKS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC1C(=O)OC)=O

Computed Properties

• Exact Mass: 215.11575802g/mol
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 1.2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 269.0±33.0 °C at 760 mmHg
• Flash Point: 116.498℃

O1-tert-butyl O2-methyl azetidine-1,2-dicarboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P264;P270;P301+P312;P330
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on O1-tert-butyl O2-methyl azetidine-1,2-dicarboxylate

Professional Introduction to Compound with CAS No. 255882-72-5 and Product Name: O1-tert-butyl O2-methyl azetidine-1,2-dicarboxylate

The compound with the CAS number 255882-72-5 and the product name O1-tert-butyl O2-methyl azetidine-1,2-dicarboxylate represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of O1-tert-butyl O2-methyl azetidine-1,2-dicarboxylate incorporates specific functional groups that contribute to its distinctive chemical properties, making it a valuable scaffold for further chemical modifications and biological evaluations.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and structural versatility. The azetidine ring system, a six-membered saturated heterocycle containing two nitrogen atoms, is particularly noteworthy for its role in medicinal chemistry. The presence of both tert-butyl and methyl substituents in O1-tert-butyl O2-methyl azetidine-1,2-dicarboxylate enhances its reactivity and binding affinity, which are critical factors in drug design. These substituents not only stabilize the molecule but also influence its interactions with biological targets, making it an attractive candidate for further exploration.

One of the most compelling aspects of O1-tert-butyl O2-methyl azetidine-1,2-dicarboxylate is its potential as a precursor for the synthesis of more complex derivatives. The carboxylate groups at the 1 and 2 positions provide multiple sites for functionalization, allowing chemists to tailor the compound's properties for specific therapeutic applications. This flexibility has been exploited in various research endeavors aimed at developing novel inhibitors and modulators of key biological pathways. For instance, studies have demonstrated that derivatives of this compound exhibit promising activity against certain enzymes involved in inflammatory responses and cancer progression.

The synthesis of O1-tert-butyl O2-methyl azetidine-1,2-dicarboxylate involves a series of well-defined chemical transformations that highlight the ingenuity of modern synthetic methodologies. The tert-butyl group introduces steric hindrance, which can be leveraged to optimize binding interactions with biological targets. Meanwhile, the methyl group at the 2-position contributes to electronic modulation, influencing the compound's reactivity and stability. These features make O1-tert-butyl O2-methyl azetidine-1,2-dicarboxylate a versatile building block for medicinal chemists seeking to develop next-generation therapeutics.

Recent research has also explored the pharmacokinetic properties of O1-tert-butyl O2-methyl azetidine-1,2-dicarboxylate and its derivatives. Understanding how these compounds are absorbed, distributed, metabolized, and excreted is crucial for their clinical translation. Preliminary studies suggest that modifications to the molecular structure can significantly impact these parameters. For example, optimizing the solubility and bioavailability of derivatives derived from O1-tert-butyl O2-methyl azetidine-1,2-dicarboxylate could enhance their therapeutic efficacy while minimizing side effects.

The role of computational chemistry in the design and optimization of O1-tert-butyl O2-methyl azetidine-1,2-dicarboxylate cannot be overstated. Advanced computational methods allow researchers to predict the biological activity of compounds before they are synthesized in the lab. This approach not only saves time but also reduces costs associated with experimental trials. By leveraging molecular modeling techniques such as docking studies and quantum mechanical calculations, scientists can gain insights into how O1-tert-butyl O2-methyl azetidine-1,2-dicarboxylate interacts with biological targets at a molecular level. These insights are invaluable for guiding the development of more effective therapeutic agents.

In conclusion,O1-tert-butyl O2-methyl azetidine-1,2-dicarboxylate represents a promising candidate for further research and development in medicinal chemistry. Its unique structural features and potential applications make it an exciting area for exploration by researchers seeking to develop novel therapeutics. As our understanding of biological pathways continues to expand,O1-tert-butyl O2-methyl azetidine-1,2-dicarboxylate and its derivatives are likely to play a significant role in addressing some of today's most pressing medical challenges.